Dioctyl thiodipropionate
Overview
Description
Dioctyl thiodipropionate (DLTDP) is an oil-soluble additive used primarily as an antioxidant. Its chemical structure consists of two octyl (C8) groups attached to a 3,3’-thiobispropanoate backbone. DLTDP is commonly employed in lubricants, plastics, and other industrial applications to enhance thermal-oxidation stability and prevent degradation due to oxidative processes .
Molecular Structure Analysis
The molecular formula of DLTDP is C22H42O4S , with an average mass of approximately 402.6 Da . Its structure consists of two octyl chains attached to a central sulfur-containing ester group. The compound’s three-dimensional arrangement allows it to function as an effective antioxidant .
Chemical Reactions Analysis
DLTDP exhibits antioxidant properties by inhibiting the oxidation of organic compounds. When incorporated into lubricants or polymers, it scavenges free radicals and prevents the formation of harmful oxidation products. The combination of DLTDP with other antioxidants, such as alkylated diphenylamine (ADPA), enhances its effectiveness and provides synergistic antioxidant activity .
Physical And Chemical Properties Analysis
Mechanism of Action
The proposed mechanism of DLTDP’s inhibition involves a synergy between ADPA and DLTDP. Together, they improve the activation energy of the base fluid (such as PAO10) and reduce the rate of thermal-oxidative reactions. By interrupting the chain reactions initiated by free radicals, DLTDP helps maintain the stability and performance of lubricants and other materials .
Future Directions
Research on DLTDP continues to explore its applications in various industries. Future studies may focus on optimizing its synthesis, investigating additional synergistic combinations, and assessing its performance in different formulations. Additionally, understanding its behavior under various environmental conditions will contribute to its broader utilization .
properties
IUPAC Name |
octyl 3-(3-octoxy-3-oxopropyl)sulfanylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H42O4S/c1-3-5-7-9-11-13-17-25-21(23)15-19-27-20-16-22(24)26-18-14-12-10-8-6-4-2/h3-20H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QADJHAOXTKCYFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC(=O)CCSCCC(=O)OCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H42O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90545278 |
Source
|
| Record name | Dioctyl 3,3'-sulfanediyldipropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90545278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dioctyl thiodipropionate | |
CAS RN |
3006-27-7 |
Source
|
| Record name | Dioctyl thiodipropionate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003006277 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dioctyl 3,3'-sulfanediyldipropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90545278 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DIOCTYL THIODIPROPIONATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U4DWP8L650 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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